4,6-bis(dimethylamino)-1,3,5-triazin-2(1H)-one
Overview
Description
4,6-bis(dimethylamino)-1,3,5-triazin-2(1H)-one is a useful research compound. Its molecular formula is C7H13N5O and its molecular weight is 183.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 183.11201006 g/mol and the complexity rating of the compound is 279. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemistry
- 4,6-bis(dimethylamino)-1,3,5-triazin-2(1H)-one has been involved in the synthesis of bicyclic analogues of antitumor drugs, though these derivatives showed no antitumor activity in tested cases (Langdon, Simmonds, & Stevens, 1984).
Nucleic Acid Binding Agents
- Derivatives of this compound have been synthesized and shown to bind strongly to DNA, inhibiting topoisomerase II from microbial sources. This suggests a potential application in the study of DNA interactions (Spychała et al., 1994).
Spectroscopic Characterization
- The compound has been used in the study of the spectroscopic properties of potential impurities of hexamethylmelamine, an anticancer drug. This includes investigating enol-keto equilibria and structural analysis (Talebian et al., 1992).
Crystal Engineering
- Studies have been conducted on the synthesis and structural determination of 2-chloro-4,6-bis(pyrazolylamino)-1,3,5-triazines, which have applications in crystal engineering. This involves understanding the dynamics of these molecules in various solvents and temperatures (Díaz‐Ortiz et al., 2003).
Polycondensation Analysis
- This compound derivatives have been used in the study of polycondensation reactions, particularly for analyzing the formation of specific linkages in polymers (Matsukawa et al., 1980).
Flocculation in Water Treatment
- The compound has been modified for use in water treatment as a flocculant. A derivative, BDATS, showed high flocculation capacity and could be recycled, highlighting its potential in treating colored effluents (Shi, Ju, & Zhang, 2012).
Functionalization of Polymers
- It has been covalently attached to hydroxyl terminated polybutadiene without affecting the polymer's unique properties. This demonstrates the potential for functionalizing polymers with bioactive molecules (Sankar, Saha, Meera, & Jana, 2009).
Properties
IUPAC Name |
4,6-bis(dimethylamino)-1H-1,3,5-triazin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N5O/c1-11(2)5-8-6(12(3)4)10-7(13)9-5/h1-4H3,(H,8,9,10,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAQLKHRCYBCWJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC(=O)N1)N(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40364097 | |
Record name | 4,6-Bis(dimethylamino)-1,3,5-triazin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40364097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33979-07-6 | |
Record name | 1,3,5-Triazin-2(1H)-one, 4,6-bis(dimethylamino)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033979076 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4,6-Bis(dimethylamino)-1,3,5-triazin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40364097 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4,6-BIS(DIMETHYLAMINO)-1,3,5-TRIAZINE-2(1H)-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EH8X1VD90I | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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